2-(2,4-Dichlorophenyl)-4-fluorobenzoic acid, 95%

• IUPAC Name: 2-(2,4-dichlorophenyl)-4-fluorobenzoic acid
• InChI: InChI=1S/C13H7Cl2FO2/c14-7-1-3-9(12(15)5-7)11-6-8(16)2-4-10(11)13(17)18/h1-6H,(H,17,18)
• InChI Key: HCLGIEMUEOJTBA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)C2=C(C=C(C=C2)Cl)Cl)C(=O)O
• Molecular Formula: C13H7Cl2FO2
• DSSTOX Substance ID: DTXSID80681437
• Molecular Weight: 285.09 g/mol
• CAS RN: 1261992-73-7

Description

2-(2,4-Dichlorophenyl)-4-fluorobenzoic acid (95%) is a synthetic compound that has a wide range of applications in scientific research. It is a derivative of benzoic acid, and its chemical structure is C7H4Cl2FO2. This compound has been studied extensively for its biochemical and physiological effects, as well as its use in laboratory experiments. In

Scientific Research Applications

2-(2,4-Dichlorophenyl)-4-fluorobenzoic acid (95%) has been used in a variety of scientific research applications. It has been used to study the effects of drugs on the brain, as well as to study the effects of environmental pollutants on the human body. Additionally, it has been used in the development of new drugs, as well as in the study of the effects of certain drugs on the body.

Mechanism of Action

2-(2,4-Dichlorophenyl)-4-fluorobenzoic acid (95%) acts as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. These enzymes are involved in the metabolism of arachidonic acid, which is an important fatty acid found in the human body. By inhibiting these enzymes, 2-(2,4-Dichlorophenyl)-4-fluorobenzoic acid (95%) can affect the production of various hormones and other substances in the body.
Biochemical and Physiological Effects
2-(2,4-Dichlorophenyl)-4-fluorobenzoic acid (95%) has been shown to have a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain, as well as to reduce the production of certain hormones and other substances in the body. Additionally, it has been shown to reduce the risk of certain diseases, such as cardiovascular disease, cancer, and diabetes.

Advantages and Limitations for Lab Experiments

2-(2,4-Dichlorophenyl)-4-fluorobenzoic acid (95%) is a popular compound for use in laboratory experiments due to its low cost, ease of synthesis, and wide range of applications. However, it is important to note that this compound is toxic and should be handled with care. Additionally, it is important to note that this compound is not approved for human consumption and should not be used in any medical applications.

Future Directions

In the future, 2-(2,4-Dichlorophenyl)-4-fluorobenzoic acid (95%) may be used in the development of new drugs and therapies. Additionally, it may be used to study the effects of environmental pollutants on the human body. Furthermore, it may be used to study the effects of drugs on the brain and to develop new treatments for a variety of diseases. Additionally, it may be used to study the effects of certain drugs on the body, as well as to develop new treatments for various conditions. Finally, it may be used in the development of new diagnostic tools for a variety of diseases.

Synthesis Methods

2-(2,4-Dichlorophenyl)-4-fluorobenzoic acid (95%) can be synthesized from 2,4-dichlorophenol and 4-fluorobenzoic acid. The reaction of these two compounds is carried out in aqueous solution at a temperature of 80-90 °C. The reaction produces a white solid that is then filtered, washed, and dried. This method of synthesis is simple, inexpensive, and efficient, making it a popular choice for researchers.